2-Chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene

• IUPAC Name: 2-chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene
• InChI: InChI=1S/C11H15ClS/c1-7(2)13-10-5-8(3)11(12)9(4)6-10/h5-7H,1-4H3
• InChI Key: BQOBEDZLXQTULH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1Cl)C)SC(C)C
• Molecular Formula: C11H15ClS
• Molecular Weight: 214.76 g/mol

Description

The compound with the identifier “2-Chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene” is a chemical entity listed in the PubChem database. PubChem is a public repository for information on the biological activities of small molecules. This compound is part of a vast collection of chemical substances that are used in various scientific research and industrial applications.

Chemical Reactions Analysis

2-Chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. Common reagents and conditions used in these reactions depend on the desired transformation. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or chromium trioxide, while reduction reactions may use reducing agents like lithium aluminum hydride or sodium borohydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the nature of the substituent being introduced or replaced. The major products formed from these reactions vary based on the specific reagents and conditions used.

Scientific Research Applications

2-Chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene has a wide range of scientific research applications. In chemistry, it is used as a reagent or intermediate in the synthesis of other compounds. In biology, it may be used in studies involving enzyme interactions or cellular processes. In medicine, it could be investigated for its potential therapeutic effects or as a diagnostic tool. In industry, 2-Chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene may be used in the production of materials or as a component in various chemical processes.

Mechanism of Action

The mechanism of action of 2-Chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene involves its interaction with specific molecular targets and pathways The compound exerts its effects by binding to these targets, which can include enzymes, receptors, or other proteins The exact molecular targets and pathways involved depend on the specific biological or chemical context in which the compound is used

Comparison with Similar Compounds

Conclusion

2-Chloro-1,3-dimethyl-5-propan-2-ylsulfanylbenzene is a versatile compound with a wide range of applications in scientific research and industry. Its preparation methods, chemical reactions, and mechanism of action are essential for understanding its potential uses. Comparing it with similar compounds highlights its unique properties and advantages, making it a valuable chemical entity in various fields.